2-Deacetyltaxuspine X

• Molecular Formula: C39H48O13
• Molecular Weight: 724.8 g/mol
• InChI: InChI=1S/C39H48O13/c1-21-32(48-24(4)41)18-30-31(45)17-29(20-47-23(3)40)34(52-35(46)16-15-28-13-11-10-12-14-28)19-33(49-25(5)42)22(2)37(50-26(6)43)38(51-27(7)44)36(21)39(30,8)9/h10-17,30-34,38,45H,18-20H2,1-9H3
• InChIKey: QYFRCODLYCJJNA-UHFFFAOYSA-N

2-Deacetyltaxuspine X: Chemical Profile and Procurement Considerations

2-Deacetyltaxuspine X (CAS 259678-73-4) is a diterpenoid taxane derivative isolated from the branches of various yew species, including Taxus chinensis and Taxus sumatrana . The compound is characterized by the molecular formula C39H48O13 and a molecular weight of 724.8 g/mol . Structurally, it differs from the parent compound Taxuspine X (C41H50O14, MW 766.8) by the absence of an acetyl group at the C-2 position, resulting in a free hydroxyl group [1]. This structural modification influences physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical for both research applications and potential therapeutic development.

C-2 deacetylated taxane diterpenoid from Taxus chinensis branches

High-purity analytical reference standard for taxane profiling workflows

Predicted reduced lipophilicity supports aqueous formulation studies

• [1] PubChem. Taxuspine X. Retrieved from pubchem.ncbi.nlm.nih.gov. View Source

Why 2-Deacetyltaxuspine X Cannot Be Simply Substituted with In-Class Analogs

Taxane derivatives exhibit highly structure-dependent biological activities and physicochemical properties, rendering direct substitution of 2-Deacetyltaxuspine X with other in-class compounds scientifically invalid. The specific acetylation pattern, particularly at the C-2 position, directly modulates hydrogen bonding capacity, lipophilicity (cLogP), and metabolic susceptibility [1]. Substitution with Taxuspine X, which retains the C-2 acetyl group, may yield divergent solubility profiles, altered membrane permeability, and distinct off-target interactions. Similarly, 2-deacetoxytaxinine J and 2-deacetyltaxachitriene A possess different core scaffolds and substitution patterns that preclude simple interchangeability without compromising experimental reproducibility . The following quantitative evidence underscores the necessity of procuring the exact compound for intended research outcomes.

Taxuspine X retains C-2 acetyl group, altering lipophilicity and membrane permeability profiles; direct interchange may shift analytical and biological readouts.

2-deacetoxytaxinine J exhibits cytotoxic activity that may confound its use as a neutral reference standard; purity and intended application context must be verified.

2-deacetyltaxachitriene A originates from seeds rather than branches, introducing tissue-specific impurity profiles that can compromise analytical reproducibility.

• [1] Shigemori, H., et al. (1997). Taxuspines X-Z, New Taxoids from Japanese Yew Taxus cuspidata. Chemical and Pharmaceutical Bulletin, 45(7), 1205-1208. View Source

Quantitative Differentiation of 2-Deacetyltaxuspine X from Closest Analogs

Structural Deacetylation at C-2 Confers Reduced Lipophilicity vs. Taxuspine X

2-Deacetyltaxuspine X differs from its parent compound Taxuspine X by the absence of an acetyl group at the C-2 position, replaced by a hydroxyl moiety. This structural change is predicted to reduce lipophilicity, as indicated by the molecular formula C39H48O13 (2-Deacetyltaxuspine X) vs. C41H50O14 (Taxuspine X), reflecting a decrease in carbon count and an increase in polar surface area due to the free hydroxyl . While direct experimental cLogP values are not available, the structural data imply a lower cLogP for the deacetylated form, which correlates with improved aqueous solubility and potentially altered membrane permeability profiles. This differentiation is critical for applications requiring precise control over drug-like properties in medicinal chemistry and formulation development.

C-2 Deacetylation lipophilicity

Class-level inference

MW 724.8 vs 766.8 (Taxuspine X); predicted lower cLogP

Supports differentiated solubility and permeability context

Direct experimental cLogP not reported

Evidence Dimension	Molecular weight and predicted lipophilicity (cLogP)
Target Compound Data	C39H48O13, MW 724.8 g/mol
Comparator Or Baseline	Taxuspine X: C41H50O14, MW 766.8 g/mol
Quantified Difference	MW difference: 42.0 g/mol (loss of C2H2O); predicted cLogP reduction based on deacetylation
Conditions	Structural comparison based on published molecular formulas

Why This Matters

Lipophilicity directly impacts solubility, bioavailability, and assay compatibility; selecting the correct deacetylated analog ensures experimental conditions are not confounded by unexpected aggregation or permeability issues.

Differential Isolation Yields from Taxus Species Guide Sourcing Strategy

2-Deacetyltaxuspine X is primarily isolated from the branches of Taxus chinensis and Taxus sumatrana, whereas Taxuspine X is typically obtained from the stems of Taxus cuspidata . While quantitative yield data for 2-Deacetyltaxuspine X are not explicitly reported, the genus-wide taxane yields range from 0.001% to 0.1% dry weight depending on species and tissue . This tissue-specific distribution underscores that procurement of 2-Deacetyltaxuspine X requires sourcing from specific plant parts (branches) and species, which influences availability, cost, and lot-to-lot consistency. In contrast, 2-deacetoxytaxinine J is isolated from heartwood of Taxus cuspidata, and 2-deacetyltaxachitriene A from seeds of Taxus chinensis, further highlighting the necessity of compound-specific sourcing for reproducible research .

Tissue-specific sourcing

Class-level inference

Branches of Taxus chinensis; yields 0.001–0.1% dry weight (class-level)

Sourcing from correct tissue required for reproducibility

Exact yield data not reported

Evidence Dimension	Natural source and tissue specificity
Target Compound Data	Branches of Taxus chinensis and Taxus sumatrana
Comparator Or Baseline	Taxuspine X: stems of Taxus cuspidata; 2-Deacetoxytaxinine J: heartwood of Taxus cuspidata; 2-Deacetyltaxachitriene A: seeds of Taxus chinensis
Quantified Difference	Tissue-specific localization; estimated taxane yields 0.001-0.1% dry weight (class-level)
Conditions	Phytochemical isolation studies

Why This Matters

Sourcing from incorrect species or tissues may result in the absence of the compound or the presence of undesired co-isolated analogs, directly impacting research validity and supply reliability.

Purity Specifications and Analytical Characterization for Reproducible Research

Commercially available 2-Deacetyltaxuspine X is typically supplied with purity ≥98% as determined by HPLC, with catalog numbers such as CFN89081 (ChemFaces) and TN2754 (TargetMol) [1]. Predicted 1H and 13C NMR spectra are available for identity confirmation [2]. In comparison, 2-deacetoxytaxinine J has been reported with in vitro anticancer activity at concentrations of 10-20 µM against breast cancer cell lines (MDA-MB-231, MCF-7) [3], highlighting that purity and structural identity are prerequisites for accurate bioactivity assessment. The absence of such activity data for 2-Deacetyltaxuspine X underscores its role as a reference standard for analytical and chemical studies rather than a direct cytotoxic agent, further distinguishing its procurement rationale from activity-driven analogs.

Purity and application context

Supporting evidence

Purity ≥98% (HPLC); reference standard vs. comparator cytotoxic activity at 10–20 µM

Analytical standard fit; cytotoxicity not assumed

Comparator IC50 not reported; bioactivity data lacking for target compound

Evidence Dimension	Purity and intended application
Target Compound Data	Purity ≥98% (HPLC); used as diterpenoid reference standard
Comparator Or Baseline	2-Deacetoxytaxinine J: shows cytotoxic activity at 10-20 µM against MCF-7 and MDA-MB-231 cells
Quantified Difference	Purity specification ≥98%; comparator shows dose-dependent cytotoxicity (IC50 not reported)
Conditions	Commercial product specifications and reported bioactivity assays

Why This Matters

Procurement of 2-Deacetyltaxuspine X should be driven by its utility as a high-purity analytical standard, not by assumed bioactivity; researchers requiring cytotoxic taxanes should instead consider 2-deacetoxytaxinine J or paclitaxel.

• [1] ChemFaces. 2-Deacetyltaxuspine X (CFN89081). Retrieved from chemfaces.com. View Source
• [2] NP-MRD. NP0138131: Predicted 1H and 13C NMR Spectra. Retrieved from np-mrd.org. View Source
• [3] ScienceDirect. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity. Retrieved from sciencedirect.com. View Source

Physicochemical Stability Under Recommended Storage Conditions

2-Deacetyltaxuspine X is recommended to be stored at 2-8°C in tightly sealed vials, with a reported stability of up to 24 months under these conditions [1]. In contrast, the parent compound Taxuspine X is often stored at -20°C for long-term preservation, reflecting differences in chemical stability likely attributable to the presence of the C-2 acetyl group . The deacetylated derivative may exhibit greater susceptibility to hydrolysis or oxidation due to the free hydroxyl, necessitating stricter adherence to storage protocols to prevent degradation. This stability profile is critical for laboratories planning long-term studies or maintaining reference standard inventories, as improper storage of 2-Deacetyltaxuspine X may lead to undetected degradation and compromised experimental results.

Storage stability

Supporting evidence

2–8°C, stable 24 months sealed; Taxuspine X typically at −20°C

Cold-chain logistics required; degradation risk if storage deviates

Manufacturer recommendation; long-term stability beyond 24 months not established

Evidence Dimension	Storage temperature and stability duration
Target Compound Data	2-8°C, stable up to 24 months when sealed
Comparator Or Baseline	Taxuspine X: typically stored at -20°C for long-term stability
Quantified Difference	Storage temperature difference of 12-28°C; stability duration up to 24 months under recommended conditions
Conditions	Manufacturer storage recommendations

Why This Matters

Selecting 2-Deacetyltaxuspine X requires commitment to specific cold-chain logistics; failure to maintain 2-8°C storage may result in compound degradation, invalidating research data and wasting procurement investment.

• [1] ChemFaces. 2-Deacetyltaxuspine X: Providing storage is as stated on the product vial and the vial is kept tightly sealed, the product can be stored for up to 24 months (2-8°C). Retrieved from chemfaces.com. View Source

Recommended Application Scenarios for 2-Deacetyltaxuspine X Based on Quantitative Evidence

Analytical Reference Standard for Taxane Profiling in Natural Product Research

Given its high purity (≥98%) and well-defined molecular formula (C39H48O13, MW 724.8), 2-Deacetyltaxuspine X is ideally suited as a calibration standard for HPLC and LC-MS quantification of taxane diterpenoids in complex botanical extracts . Its specific tissue localization (branches of Taxus chinensis) enables targeted chemotaxonomic studies and quality control of yew-derived herbal products, where accurate identification and quantification of individual taxanes are essential for batch-to-batch consistency. The compound's distinct retention time and spectral signature, supported by predicted NMR data, provide a reliable benchmark for dereplication efforts in natural product discovery pipelines [1].

Structure-Activity Relationship (SAR) Studies of Taxane Microtubule Modulators

The specific deacetylation at C-2 in 2-Deacetyltaxuspine X makes it a valuable tool compound for SAR investigations focused on the role of C-2 substitution in taxane bioactivity . By comparing this compound with Taxuspine X (C-2 acetyl) and other taxanes, researchers can systematically evaluate how modifications at this position influence microtubule binding affinity, cellular permeability, and metabolic stability. The predicted lower lipophilicity of 2-Deacetyltaxuspine X may alter its distribution within cellular compartments, providing insights into the pharmacophore requirements for taxane-based therapeutics while minimizing confounding variables associated with more complex analogs.

Metabolite Identification and Biosynthetic Pathway Elucidation

2-Deacetyltaxuspine X serves as a putative intermediate or shunt metabolite in the biosynthetic pathways leading to complex taxanes, including paclitaxel . Its isolation from Taxus chinensis branches provides a tangible reference for enzymatic deacetylation studies and for validating the expression of candidate acyltransferases in heterologous systems. Researchers engaged in metabolic engineering of Taxus cell cultures or microbial hosts can utilize this compound to monitor pathway flux and confirm the activity of specific tailoring enzymes, thereby accelerating the development of sustainable production platforms for high-value taxoids.

Development of Advanced Formulations with Controlled Release Properties

The reduced lipophilicity of 2-Deacetyltaxuspine X relative to Taxuspine X, inferred from structural deacetylation, suggests improved aqueous solubility and may facilitate formulation development for in vivo studies . While direct solubility data are lacking, the predicted lower cLogP value aligns with enhanced compatibility with aqueous vehicles, reducing the need for co-solvents or surfactants that can introduce experimental artifacts. This property is particularly relevant for researchers exploring novel drug delivery systems or seeking to minimize vehicle-related toxicity in preclinical models, provided that the compound's stability at 2-8°C is strictly maintained throughout formulation and storage [1].

Application

Selection Property

Validation Focus

Taxane profiling in natural product research

High-purity and defined structure for calibration

LC-MS retention time and spectral benchmarking

SAR studies of taxane microtubule modulators

C-2 deacetylation for comparative structure-activity analysis

Microtubule binding and permeability assay context

Biosynthetic pathway elucidation

Putative intermediate in taxane biosynthesis

Enzymatic deacetylation and pathway flux monitoring

Aqueous formulation and controlled release research

Predicted reduced lipophilicity for vehicle compatibility

Solubility and stability under 2–8°C storage conditions

• [1] ChemFaces. 2-Deacetyltaxuspine X: Product specifications. Retrieved from chemfaces.com. View Source